![molecular formula C17H17N3O6S2 B4675969 N-[3-(acetylamino)phenyl]-2-{[4-(methylsulfonyl)-2-nitrophenyl]thio}acetamide](/img/structure/B4675969.png)
N-[3-(acetylamino)phenyl]-2-{[4-(methylsulfonyl)-2-nitrophenyl]thio}acetamide
Overview
Description
N-[3-(acetylamino)phenyl]-2-{[4-(methylsulfonyl)-2-nitrophenyl]thio}acetamide, also known as ANIT, is a chemical compound that has been widely used in scientific research. ANIT is a thioacetamide derivative that has been used as a model compound for studying the mechanism of drug-induced liver injury.
Mechanism of Action
N-[3-(acetylamino)phenyl]-2-{[4-(methylsulfonyl)-2-nitrophenyl]thio}acetamide induces cholestasis by inhibiting the bile salt export pump (BSEP), which is a transporter protein that is responsible for the secretion of bile salts from hepatocytes into the bile canaliculi. This compound also inhibits the multidrug resistance-associated protein 2 (MRP2), which is another transporter protein that is involved in the secretion of bile acids and other xenobiotics from hepatocytes. The inhibition of BSEP and MRP2 by this compound leads to the accumulation of bile salts and other toxic compounds in the liver, which can cause hepatocellular damage and cholestasis.
Biochemical and Physiological Effects:
This compound-induced cholestasis is characterized by the accumulation of bile salts and other toxic compounds in the liver, which can lead to hepatocellular damage and liver dysfunction. This compound has also been shown to induce oxidative stress and inflammation in the liver, which can further exacerbate liver injury. In addition, this compound has been shown to alter the expression of genes involved in the regulation of bile acid synthesis and transport, which can further contribute to the development of cholestasis.
Advantages and Limitations for Lab Experiments
N-[3-(acetylamino)phenyl]-2-{[4-(methylsulfonyl)-2-nitrophenyl]thio}acetamide is a useful tool for studying the mechanism of drug-induced liver injury and for developing new therapies for this condition. This compound-induced cholestasis is a reproducible and well-characterized model of liver injury that can be easily induced in laboratory animals. However, this compound-induced cholestasis is not a perfect model of drug-induced liver injury, as it does not fully replicate the complex pathophysiology of this condition in humans. Therefore, caution should be exercised when extrapolating findings from this compound-induced cholestasis studies to the clinical setting.
Future Directions
There are several future directions for N-[3-(acetylamino)phenyl]-2-{[4-(methylsulfonyl)-2-nitrophenyl]thio}acetamide research. One area of interest is the development of new therapies for drug-induced liver injury based on the mechanism of this compound-induced cholestasis. Another area of interest is the identification of new biomarkers for drug-induced liver injury that can be used to diagnose and monitor this condition. Finally, the development of new animal models that more closely mimic the pathophysiology of drug-induced liver injury in humans is also an important area of future research.
Conclusion:
In conclusion, this compound is a well-characterized model compound that has been widely used in scientific research to study the mechanism of drug-induced liver injury. This compound-induced cholestasis is a reproducible and well-characterized model of liver injury that can be easily induced in laboratory animals. This compound has been shown to inhibit the bile salt export pump and multidrug resistance-associated protein 2, leading to the accumulation of bile salts and other toxic compounds in the liver. This compound-induced cholestasis is characterized by hepatocellular damage, liver dysfunction, oxidative stress, and inflammation. This compound research has important implications for the development of new therapies for drug-induced liver injury and the identification of new biomarkers for this condition.
Scientific Research Applications
N-[3-(acetylamino)phenyl]-2-{[4-(methylsulfonyl)-2-nitrophenyl]thio}acetamide has been widely used as a model compound for studying the mechanism of drug-induced liver injury. This compound is known to induce cholestasis, which is a condition characterized by the impaired bile flow from the liver to the intestine. This compound-induced cholestasis is similar to the cholestasis observed in patients who are treated with certain drugs, such as chlorpromazine and erythromycin. Therefore, this compound has been used as a tool to study the mechanism of drug-induced liver injury and to develop new therapies for this condition.
properties
IUPAC Name |
N-(3-acetamidophenyl)-2-(4-methylsulfonyl-2-nitrophenyl)sulfanylacetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O6S2/c1-11(21)18-12-4-3-5-13(8-12)19-17(22)10-27-16-7-6-14(28(2,25)26)9-15(16)20(23)24/h3-9H,10H2,1-2H3,(H,18,21)(H,19,22) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WOMHVBOMYFCOEZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC(=CC=C1)NC(=O)CSC2=C(C=C(C=C2)S(=O)(=O)C)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O6S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
423.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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